Cas no 1311317-86-8 (methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride)

• Product Name: methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride
• CAS No: 1311317-86-8
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• CID: 4587808
• Update Time: 2025-06-22

methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetate hydrochloride
• methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride

• Inchi： 1S/C8H13N3O2.ClH/c1-11-6-7(4-10-11)3-9-5-8(12)13-2;/h4,6,9H,3,5H2,1-2H3;1H
• InChI Key： MUUYQKIDSNEZCB-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)NCC(=O)OC.Cl

Additional information on methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride

Methyl 2-((1-Methyl-1H-pyrazol-4-yl)methylamino)acetate Hydrochloride (CAS No. 1311317-86-8): An Overview

Methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride (CAS No. 1311317-86-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and is characterized by its unique structural features and chemical properties. The compound's structure includes a pyrazole ring, a methyl group, and an acetate ester, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride is represented by the formula C₉H₁₃N₃O₂·HCl. The presence of the pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, imparts significant stability and reactivity to the molecule. The methyl group attached to the pyrazole ring enhances the lipophilicity of the compound, while the acetate ester moiety provides additional functional groups that can be modified for various purposes.

In recent years, methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride has gained attention due to its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. These activities are attributed to the ability of the pyrazole ring to interact with specific biological targets, such as enzymes and receptors.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The study also highlighted the importance of the acetate ester moiety in modulating the compound's activity and bioavailability.

Another area of interest is the potential anti-cancer activity of methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride. A recent clinical trial evaluated the efficacy of a related pyrazole derivative in treating solid tumors. The results showed that the compound exhibited significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation.

The pharmacokinetic properties of methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The lipophilicity imparted by the methyl group enhances absorption through biological membranes, while the acetate ester moiety improves solubility and stability.

In addition to its therapeutic potential, methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride has been used as a building block in organic synthesis. Its unique structure makes it an attractive starting material for synthesizing more complex molecules with diverse biological activities. Chemists have utilized this compound to develop novel derivatives with enhanced potency and selectivity for specific targets.

The safety profile of methyl 2-((1-methyl-1H-pyrazol-4-yl)methylamino)acetate hydrochloride has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, methyl 2-{(1-methyl-1H-pyrazol-4-yl)methylamino}acetate hydrochloride (CAS No. 1311317-86-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its biological activities and optimize its use in various medical conditions.